3-[5-(Thiophen-2-yl)-1,2-oxazol-3-yl]pyridine

• CAS No.: 85903-29-3
• Molecular Formula: C12H8N2OS
• Molecular Weight: 228.27 g/mol
• IUPAC Name: 3-pyridin-3-yl-5-thiophen-2-yl-1,2-oxazole
• InChI: InChI=1S/C12H8N2OS/c1-3-9(8-13-5-1)10-7-11(15-14-10)12-4-2-6-16-12/h1-8H
• InChI Key: PTZOQWVNAVADSW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=NOC(=C2)C3=CC=CS3

Description

3-[5-(Thiophen-2-yl)-1,2-oxazol-3-yl]pyridine is a heterocyclic compound that combines the structural features of thiophene, oxazole, and pyridine. These heterocyclic systems are known for their significant roles in medicinal chemistry and material science due to their unique electronic properties and biological activities .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-[5-(Thiophen-2-yl)-1,2-oxazol-3-yl]pyridine typically involves the cyclization of appropriate precursors. One common method is the reaction of 2-thiophenecarboxylic acid with hydroxylamine to form the oxazole ring, followed by coupling with a pyridine derivative under suitable conditions .

Industrial Production Methods: Industrial production methods for this compound may involve optimized versions of the laboratory synthesis, focusing on yield, purity, and cost-effectiveness. This often includes the use of continuous flow reactors and advanced purification techniques .

Types of Reactions:

Oxidation: The thiophene ring can undergo oxidation to form sulfoxides or sulfones.

Reduction: The oxazole ring can be reduced under specific conditions to form corresponding amines.

Substitution: The pyridine ring can participate in electrophilic and nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Reagents like m-chloroperbenzoic acid (m-CPBA) are commonly used.

Reduction: Catalytic hydrogenation or metal hydrides like lithium aluminum hydride (LiAlH4) are typical.

Substitution: Halogenated derivatives and strong bases or acids are often employed.

Major Products:

Oxidation: Thiophene S-oxide or thiophene S,S-dioxide.

Reduction: Amino derivatives of oxazole.

Substitution: Various substituted pyridine derivatives.

Scientific Research Applications

3-[5-(Thiophen-2-yl)-1,2-oxazol-3-yl]pyridine has diverse applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential as a bioactive molecule with antimicrobial and anticancer properties.

Medicine: Explored for its role in drug development, particularly in targeting specific enzymes or receptors.

Industry: Utilized in the development of organic semiconductors and materials for electronic devices

Mechanism of Action

The mechanism of action of 3-[5-(Thiophen-2-yl)-1,2-oxazol-3-yl]pyridine involves its interaction with specific molecular targets. For instance, it may inhibit certain enzymes by binding to their active sites or modulate receptor activity by acting as an agonist or antagonist. The exact pathways depend on the specific biological context and the nature of the target .

Comparison with Similar Compounds

Thiophene: A five-membered ring containing sulfur, known for its aromaticity and electronic properties.

Oxazole: A five-membered ring containing oxygen and nitrogen, used in various bioactive compounds.

Pyridine: A six-membered ring containing nitrogen, widely used in pharmaceuticals and agrochemicals.

Uniqueness: 3-[5-(Thiophen-2-yl)-1,2-oxazol-3-yl]pyridine is unique due to its combination of these three heterocyclic systems, which imparts distinct electronic and steric properties. This makes it a versatile scaffold for designing molecules with specific biological activities and material properties .